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Introduction
Ilyonectria liriodendri is a significant fungal pathogen associated with black foot disease in

grapevines, leading to considerable economic losses in vineyards and nurseries.[1] Accurate

and sensitive quantification of this pathogen in soil and plant tissues is crucial for early

detection, disease management, and the development of effective control strategies. Droplet

Digital PCR (ddPCR) offers a powerful technology for the absolute quantification of target DNA,

providing higher sensitivity and precision compared to traditional quantitative PCR (qPCR),

especially at low target concentrations.[1][2] This document provides detailed application notes

and protocols for the quantification of Ilyonectria liriodendri using ddPCR.

Core Applications
Early Detection: Detect the presence of Ilyonectria liriodendri in soil and grapevine roots

before the onset of visible disease symptoms.

Disease Monitoring: Quantify the pathogen load in vineyards over time to assess disease

progression and the efficacy of treatment strategies.

Nursery Screening: Screen grapevine planting material to ensure it is free from Ilyonectria

liriodendri contamination, preventing the spread of the pathogen.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15593277?utm_src=pdf-interest
https://apsjournals.apsnet.org/doi/10.1094/PDIS-03-19-0529-RE
https://apsjournals.apsnet.org/doi/10.1094/PDIS-03-19-0529-RE
https://www.researchgate.net/figure/PCR-detection-of-Cylindrocarpon-spp-using-genus-specific-primers-Lane-1-100-bp-DNA_fig2_295523111
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Research: Investigate the epidemiology and ecology of Ilyonectria liriodendri in different

environmental compartments.

Experimental Workflow
The overall experimental workflow for the ddPCR quantification of Ilyonectria liriodendri is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apsjournals.apsnet.org [apsjournals.apsnet.org]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Droplet Digital PCR
Quantification of Ilyonectria liriodendri]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593277#droplet-digital-pcr-for-ilyonectria-
liriodendri-quantification]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15593277?utm_src=pdf-body-img
https://www.benchchem.com/product/b15593277?utm_src=pdf-custom-synthesis
https://apsjournals.apsnet.org/doi/10.1094/PDIS-03-19-0529-RE
https://www.researchgate.net/figure/PCR-detection-of-Cylindrocarpon-spp-using-genus-specific-primers-Lane-1-100-bp-DNA_fig2_295523111
https://www.benchchem.com/product/b15593277#droplet-digital-pcr-for-ilyonectria-liriodendri-quantification
https://www.benchchem.com/product/b15593277#droplet-digital-pcr-for-ilyonectria-liriodendri-quantification
https://www.benchchem.com/product/b15593277#droplet-digital-pcr-for-ilyonectria-liriodendri-quantification
https://www.benchchem.com/product/b15593277#droplet-digital-pcr-for-ilyonectria-liriodendri-quantification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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